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Compound of Interest

Compound Name: Trofosfamide

Cat. No.: B10784360

For researchers, scientists, and professionals in drug development, the safe handling of potent
compounds like Trofosfamide is paramount. This guide provides essential, immediate safety
and logistical information, including operational and disposal plans, to ensure the well-being of
laboratory personnel and the integrity of research. Trofosfamide is a nitrogen mustard
alkylating agent and is considered a hazardous drug.[1] It is classified as toxic if swallowed,
may cause genetic defects, may cause cancer, may damage fertility or the unborn child, and
causes damage to organs through prolonged or repeated exposure.[2][3]

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of Trofosfamide is the first step
in safe handling. This data, summarized in the table below, informs storage, handling, and
emergency procedures.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10784360?utm_src=pdf-interest
https://www.benchchem.com/product/b10784360?utm_src=pdf-body
https://www.benchchem.com/product/b10784360?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trofosfamide
https://cdn.caymanchem.com/cdn/msds/21874m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trofosfamide
https://www.benchchem.com/product/b10784360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C9H18CI3N202P [L13141511611 71
Molecular Weight 323.58 g/mol [31[5][6]
Appearance Solid [6]

Melting Point 50-51°C [5]

CAS Number 22089-22-1 [21[51[7]
Synonyms Trophosphamide, Ixoten, NSC- 151

109723

Hazard Identification and Personal Protective
Equipment (PPE)

Trofosfamide is a hazardous substance requiring stringent safety precautions. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals identifies it with the
following hazard statements: H301 (Toxic if swallowed), H340 (May cause genetic defects),
H350 (May cause cancer), H360 (May damage fertility or the unborn child), and H372 (Causes
damage to organs through prolonged or repeated exposure).[3] Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory.

Core PPE Requirements:
¢ Gloves: Double gloving with chemotherapy-rated gloves is recommended.[9][10]
o Gown: A disposable, back-closure gown made of a low-permeability fabric should be worn.

o Eye and Face Protection: Use safety glasses with side shields. When there is a risk of
splashes or aerosols, a full-face shield or goggles should be worn.[11]

o Respiratory Protection: For procedures that may generate aerosols or dust, a NIOSH-
approved respirator is necessary.[10]

The following diagram outlines the decision-making process for selecting the appropriate level
of PPE.
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PPE Selection for Trofosfamide Handling

Risk Assessment

Start: Handling Trofosfamide

PPE Selection

Minimum PPE:
- Double Chemotherapy Gloves
- Disposable Gown
- Safety Glasses

Enhanced PPE:
- Base PPE +
- Full Face Shield/Goggles

es (Aerosol/Dust risk)

Full Containment PPE:

- Enhanced PPE +
- NIOSH-Approved Respirator
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Trofosfamide Handling and Disposal Workflow
Preparation

Review Protocol &
Assemble Materials

Don Appropriate PPE

Handling (in] Containment)

Reconstitute/
Prepare Trofosfamide

i

Administer/
Use in Experiment

Cleanup and Qecontamination

Decontaminate Work Area
and Equipment

Doff PPE Correctly

Waste Disposal

Segregate Waste:
- Trace (Yellow)
- Bulk (Black)

- Sharps (Yellow)

Dispose in Labeled,
Sealed Containers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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